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Compound of Interest

Compound Name: 2'-Deoxyadenosine-15N1

Cat. No.: B12960910 Get Quote

Essential Safety and Handling Guide for 2'-
Deoxyadenosine-15N1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2'-Deoxyadenosine-15N1. The following procedures

for personal protective equipment, operational handling, and disposal are designed to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 2'-Deoxyadenosine-15N1, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Powder-free nitrile or neoprene

gloves are recommended.

Thicker gloves generally offer

better protection. Gloves

should be changed regularly,

approximately every 30 to 60

minutes, or immediately if they

become damaged or

contaminated.[1][2]

Eye and Face Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes or airborne particles.

A face shield may be

necessary for procedures with

a higher risk of splashing.[2][3]

Respiratory Protection NIOSH-approved respirator

A dust mask (e.g., N95) is

recommended for handling the

powder form to avoid

inhalation.[1][4] For larger

spills or when airborne

concentrations are unknown, a

full-facepiece airline respirator

may be required.[5]

Body Protection
Laboratory coat or disposable

gown

A lab coat should be worn to

protect street clothing. For

procedures with a higher risk

of contamination, a disposable

gown made of a resistant

material like polyethylene-

coated polypropylene is

recommended.[2][6]

Foot Protection Closed-toe shoes
Required to protect feet from

spills and falling objects.[6]
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Operational and Disposal Plans
Adherence to proper operational and disposal protocols is critical for the safe management of

2'-Deoxyadenosine-15N1 in a laboratory setting.

Storage and Handling:

Store in a tightly sealed container in a dry, cool, and well-ventilated area.[4][7]

Recommended storage temperature is refrigerated between 2°C and 8°C.[8]

Protect from heat and light.[4][8]

Avoid contact with strong oxidizing agents.[4][7]

Handle in accordance with good industrial hygiene and safety practices.[4][7] This includes

avoiding the formation of dust and ensuring adequate ventilation.[4][7]

Do not eat, drink, or smoke in work areas. Wash hands thoroughly after handling.[4][9]

Spill Management:

In case of a spill, avoid raising dust.[4]

Wear appropriate PPE, including respiratory protection, safety goggles, and heavy rubber

gloves.[4]

Contain the spill and collect the material using a method that does not generate dust, such

as sweeping up and shoveling.[4][5]

Transfer the spilled material into a suitable, labeled container for chemical waste disposal.[4]

[5]

Prevent the substance from entering drains.[4]

First Aid Measures:

After inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[4]
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After skin contact: Wash the affected area with soap and water.[4][5]

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get

medical attention if irritation persists.[4][5]

After ingestion: Rinse the mouth with water. Do not give anything by mouth to an

unconscious person. Consult a physician.[4]

Disposal:

Dispose of 2'-Deoxyadenosine-15N1 and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.[4]

Transfer the waste to a designated and properly labeled chemical waste container.[4]

Do not empty into drains.[5]

Workflow for Handling and Disposal
The following diagram illustrates the standard workflow for the safe handling and disposal of 2'-
Deoxyadenosine-15N1.
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Caption: Workflow for safe handling and disposal of 2'-Deoxyadenosine-15N1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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